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Compound of Interest

Silane, (4-
Compound Name:

bromophenoxy)trimethyl-

Cat. No.: B098839

A Technical Guide to Silane, (4-
bromophenoxy)trimethyl-

This document provides a comprehensive technical overview of Silane, (4-
bromophenoxy)trimethyl-, a versatile organosilicon compound. It is intended for researchers,
scientists, and professionals in the fields of chemical synthesis and drug development, offering
detailed information on its properties, synthesis, and applications.

Chemical Identification

The unambiguous identification of a chemical compound is critical for research and
development. The IUPAC name, along with common synonyms and key registry numbers, are
provided below.

e IUPAC Name: (4-bromophenoxy)(trimethyl)silane
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Identifier Value Reference

4-
(TRIMETHYLSILYLOXY)BRO
MOBENZENE; 4-
BROMOTRIMETHYLSILOXYB

Synonyms [1][2]
ENZENE; p-
Bromophenoxytrimethylsilane;
Trimethyl(p-

bromophenoxy)silane

CAS Number 17878-44-3

Molecular Formula CoH13BroOSi [1]
Molecular Weight 245.19 g/mol

InChi Key HWKPTBHIJWBSOOP-

UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physical and chemical properties of (4-bromophenoxy)trimethylsilane is
presented in the table below. This data is essential for handling, storage, and application in
experimental settings.
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Property Value Reference
Physical Form Liquid [2]

Color Colorless [2]

Boiling Point 106 °C [2]

Density 1.268 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.515 [2]

Purity >98%

Flash Point 207 °F [2]

Storage Temperature 2-8°C, under inert atmosphere  [2]
Sensitivity Moisture Sensitive [2]

Spectroscopic Data

While detailed spectra are typically provided by the supplier, the expected spectroscopic
signatures for (4-bromophenoxy)trimethylsilane are outlined below based on its molecular
structure. These characteristics are fundamental for quality control and reaction monitoring.
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Spectroscopy Expected Characteristics

A sharp singlet at ~0.3 ppm corresponding to
the nine equivalent protons of the trimethylsilyl (-
Si(CHs)3) group. Two sets of doublets in the

1H NMR _ _ _
aromatic region (typically 6.8-7.5 ppm) for the
AA'BB' system of the para-substituted benzene

ring.

A signal for the trimethylsilyl carbons near O

ppm. Four distinct signals in the aromatic region
13C NMR .

due to the para-substitution pattern and the

carbon attached to the bromine.

Characteristic peaks for Si-CHs bonds, C-O-Si
IR Spectroscopy stretching, aromatic C-H stretching, and

aromatic C=C bending vibrations.

A molecular ion peak (M+) and a prominent M+2
M Spect . peak of nearly equal intensity, which is the
ass Spectrometry o ]
characteristic isotopic pattern for a compound

containing one bromine atom.

Experimental Protocols

This section details a standard laboratory procedure for the synthesis of (4-
bromophenoxy)trimethylsilane.

Protocol: Synthesis by Silylation of 4-Bromophenol

This protocol describes the formation of a silyl ether from a phenol using a silylating agent and
a base.

Materials:
e 4-Bromophenol

e Trimethylsilyl chloride (TMSCI)
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Triethylamine (NEts) or Pyridine
Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)
Anhydrous Magnesium Sulfate (MgSQOa)

Stir bar, round-bottom flask, dropping funnel, and standard glassware for inert atmosphere
techniques.

Methodology:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon),
dissolve 4-bromophenol (1 equivalent) in anhydrous DCM.

Cool the stirred solution to 0 °C using an ice bath.
Add triethylamine (1.1 equivalents) to the solution.

Add trimethylsilyl chloride (1.1 equivalents) dropwise to the reaction mixture via a dropping
funnel over 15 minutes. A white precipitate (triethylammonium chloride) will form.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water. Transfer the mixture to a
separatory funnel.

Extract the aqueous layer with DCM (3x). Combine the organic layers.

Wash the combined organic phase sequentially with saturated sodium bicarbonate solution
and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

The crude product can be purified by distillation under reduced pressure to yield pure (4-
bromophenoxy)trimethylsilane.
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Applications in Organic Synthesis

(4-bromophenoxy)trimethylsilane serves two primary roles in modern organic synthesis:

e Phenolic Protecting Group: The trimethylsilyl (TMS) group acts as an effective protecting
group for the hydroxyl functionality of 4-bromophenol. This masking is crucial in multi-step
syntheses where the acidic phenolic proton or the nucleophilic oxygen could interfere with
subsequent reactions. The TMS group is readily cleaved under mild acidic or fluoride-ion
conditions.

o Substrate for Cross-Coupling Reactions: The aryl bromide moiety of the molecule is a
versatile handle for carbon-carbon and carbon-heteroatom bond formation. It is an excellent
substrate for various palladium-catalyzed cross-coupling reactions, including:

[¢]

Suzuki Coupling: Reaction with boronic acids or esters to form biaryl compounds.

[¢]

Heck Coupling: Reaction with alkenes.

o

Sonogashira Coupling: Reaction with terminal alkynes.

o

Buchwald-Hartwig Amination: Reaction with amines to form arylamines.

The stability and solubility conferred by the trimethylsilyl group make this compound an easily
handled precursor for the synthesis of complex molecular architectures in pharmaceutical and
material science research.[3][4]

Visualizations

The following diagrams, generated using DOT language, illustrate key workflows involving (4-
bromophenoxy)trimethylsilane.
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Figure 1: General workflow for the synthesis of (4-bromophenoxy)trimethylsilane.
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Figure 2: A representative workflow for a Suzuki cross-coupling application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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